Cas no 1780215-96-4 (3-(1-Fluorocyclopropyl)benzoic acid)

• Product Name: 3-(1-Fluorocyclopropyl)benzoic acid
• CAS No: 1780215-96-4
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD28540748
• CID: 5607792
• PubChem ID: 84718337
• Update Time: 2025-06-22

3-(1-Fluorocyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Fluorocyclopropyl)benzoic acid
• 1780215-96-4
• EN300-8256948

• MDL： MFCD28540748
• Inchi： 1S/C10H9FO2/c11-10(4-5-10)8-3-1-2-7(6-8)9(12)13/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： XEJZLSUTHQTORD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2(F)CC2)=C1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.9±35.0 °C(Predicted)
• pka: 4.25±0.10(Predicted)

Additional information on 3-(1-Fluorocyclopropyl)benzoic acid

Introduction to 3-(1-Fluorocyclopropyl)benzoic acid (CAS No. 1780215-96-4)

3-(1-Fluorocyclopropyl)benzoic acid, with the CAS number 1780215-96-4, is a novel and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated cyclopropyl group attached to a benzoic acid moiety. The combination of these functionalities imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The fluorine atom in the cyclopropyl ring of 3-(1-Fluorocyclopropyl)benzoic acid plays a crucial role in modulating its physicochemical properties. Fluorine, being the most electronegative element, can significantly influence the electronic distribution within the molecule, thereby affecting its reactivity and stability. This property is particularly advantageous in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in pharmacological activity and drug-like properties.

Recent studies have highlighted the potential of 3-(1-Fluorocyclopropyl)benzoic acid as a lead compound for the development of novel therapeutic agents. One notable area of research involves its application as an antibacterial agent. The unique structure of this compound has been shown to exhibit potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable candidate for addressing the growing challenge of antibiotic resistance.

In addition to its antibacterial properties, 3-(1-Fluorocyclopropyl)benzoic acid has also shown promise in anti-inflammatory and antiproliferative studies. Preclinical data suggest that this compound can effectively inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX. Furthermore, it has demonstrated cytotoxic effects on various cancer cell lines, indicating its potential as an anticancer agent.

The pharmacokinetic profile of 3-(1-Fluorocyclopropyl)benzoic acid is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development. Its high oral bioavailability and low toxicity make it an attractive candidate for further optimization and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-(1-Fluorocyclopropyl)benzoic acid. These methods typically involve the coupling of a fluorinated cyclopropyl derivative with a benzoic acid precursor, followed by appropriate functional group manipulations. The choice of synthetic strategy depends on factors such as yield, purity, and scalability, which are critical considerations for industrial production.

The mechanism of action of 3-(1-Fluorocyclopropyl)benzoic acid is still under investigation. Preliminary studies suggest that it may interact with specific protein targets involved in bacterial cell wall synthesis or inflammatory signaling pathways. Understanding the precise mechanism by which this compound exerts its effects is crucial for optimizing its therapeutic potential and developing more effective derivatives.

In conclusion, 3-(1-Fluorocyclopropyl)benzoic acid (CAS No. 1780215-96-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.